4-amino-3-(4-methoxyphenyl)-5-(1-methyl-1H-benzimidazol-2-yl)-1,3-thiazole-2(3H)-thione

• IUPAC Name: 4-amino-3-(4-methoxyphenyl)-5-(1-methylbenzimidazol-2-yl)-1,3-thiazole-2-thione
• InChI: InChI=1S/C18H16N4OS2/c1-21-14-6-4-3-5-13(14)20-17(21)15-16(19)22(18(24)25-15)11-7-9-12(23-2)10-8-11/h3-10H,19H2,1-2H3
• InChI Key: OCSRSXROLQRGLW-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2N=C1C3=C(N(C(=S)S3)C4=CC=C(C=C4)OC)N
• Molecular Formula: C18H16N4OS2
• Molecular Weight: 368.5 g/mol
• CAS No.: 618073-56-6

Description

WAY-324340 is a chemical compound with the molecular formula C₁₈H₁₆N₄OS₂ and a molecular weight of 368.48 g/mol . It is known for its role as an inhibitor of myeloid cell leukemia 1 (Mcl-1), a protein that plays a crucial role in the regulation of apoptosis . This compound has garnered significant interest in scientific research due to its potential therapeutic applications in cancer treatment.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of WAY-324340 involves multiple steps, starting with the preparation of intermediate compounds. One common synthetic route includes the following steps:

Formation of the Thiazole Ring: The thiazole ring is formed by reacting 4-methoxyphenyl isothiocyanate with 2-aminothiazole under controlled conditions.

Benzimidazole Formation: The benzimidazole moiety is synthesized by reacting o-phenylenediamine with formic acid.

Coupling Reaction: The final step involves coupling the thiazole and benzimidazole intermediates using a suitable coupling agent such as N,N’-dicyclohexylcarbodiimide (DCC) in the presence of a catalyst.

Industrial Production Methods

Industrial production of WAY-324340 follows similar synthetic routes but is optimized for large-scale production. This involves the use of automated reactors, precise temperature control, and high-purity reagents to ensure consistent product quality. The reaction conditions are carefully monitored to maximize yield and minimize impurities.

Chemical Reactions Analysis

Types of Reactions

WAY-324340 undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: WAY-324340 can undergo nucleophilic substitution reactions, where nucleophiles replace functional groups in the molecule.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Nucleophiles such as amines or thiols in the presence of a base like sodium hydroxide.

Major Products Formed

Oxidation: Formation of sulfoxides or sulfones.

Reduction: Formation of reduced thiazole derivatives.

Substitution: Formation of substituted thiazole or benzimidazole derivatives.

Scientific Research Applications

WAY-324340 has a wide range of scientific research applications, including:

Chemistry: Used as a reagent in organic synthesis and as a reference compound in analytical chemistry.

Biology: Studied for its role in inhibiting myeloid cell leukemia 1 (Mcl-1) and its effects on apoptosis.

Medicine: Investigated for its potential therapeutic applications in cancer treatment, particularly in targeting cancer cells that overexpress myeloid cell leukemia 1 (Mcl-1).

Industry: Utilized in the development of new pharmaceuticals and as a tool compound in drug discovery.

Mechanism of Action

WAY-324340 exerts its effects by inhibiting the myeloid cell leukemia 1 (Mcl-1) protein, which is involved in the regulation of apoptosis. By binding to the Bcl-2 homology 3 (BH3) domain of myeloid cell leukemia 1 (Mcl-1), WAY-324340 prevents the interaction between myeloid cell leukemia 1 (Mcl-1) and pro-apoptotic proteins, thereby promoting apoptosis in cancer cells. This mechanism makes WAY-324340 a promising candidate for cancer therapy .

Comparison with Similar Compounds

Similar Compounds

ABT-199: Another inhibitor of the Bcl-2 family of proteins, specifically targeting Bcl-2.

Navitoclax: Targets multiple Bcl-2 family proteins, including Bcl-2, Bcl-xL, and Bcl-w.

Obatoclax: A pan-Bcl-2 inhibitor that targets multiple Bcl-2 family proteins.

Uniqueness

WAY-324340 is unique in its selective inhibition of myeloid cell leukemia 1 (Mcl-1), making it a valuable tool for studying the role of myeloid cell leukemia 1 (Mcl-1) in apoptosis and for developing targeted cancer therapies. Unlike other inhibitors that target multiple Bcl-2 family proteins, WAY-324340 provides a more specific approach, reducing the potential for off-target effects .